Cas no 524746-13-2 (5’-Hydroxy Deferasirox(Metabolite M4))

• Product Name: 5’-Hydroxy Deferasirox(Metabolite M4)
• CAS No: 524746-13-2
• MF: C₂₁H₁₅N₃O₅
• MW: 389.360904932022
• CID: 4556456
• Update Time: 2025-06-12

5’-Hydroxy Deferasirox(Metabolite M4) Chemical and Physical Properties

Names and Identifiers

• 5'-Hydroxydeferasirox
• 3SQ2C73QCB
• Deferasirox (m4)
• 4-(5-(2,5-Dihydroxyphenyl)-3-(2-hydroxyphenyl)-(1,2,4)triazol-1-yl)benzoic acid
• 5'-Hydroxy Deferasirox(Metabolite M4)
• Benzoic acid, 4-(5-(2,5-dihydroxyphenyl)-3-(2-hydroxyphenyl)-1H-1,2,4-triazol-1-yl)-
• Q27257986
• 4-[(3Z,5E)-5-(3-hydroxy-6-oxocyclohexa-2,4-dien-1-ylidene)-3-(6-oxocyclohexa-2,4-dien-1-ylidene)-1,2,4-triazolidin-1-yl]benzoic acid
• 5’-Hydroxy Deferasirox(Metabolite M4)

• Inchi： 1S/C21H15N3O5/c25-14-9-10-18(27)16(11-14)20-22-19(15-3-1-2-4-17(15)26)23-24(20)13-7-5-12(6-8-13)21(28)29/h1-11,25-27H,(H,28,29)
• InChI Key： MQRSABJSBPFCLU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1=NC(C2C=CC=CC=2O)=NN1C1C=CC(C(=O)O)=CC=1)O

Computed Properties

• Exact Mass: 389.10117059 g/mol
• Monoisotopic Mass: 389.10117059 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129
• Molecular Weight: 389.4

Additional information on 5’-Hydroxy Deferasirox(Metabolite M4)

5’-Hydroxy Deferasirox (Metabolite M4): An Overview of Its Properties and Applications

5’-Hydroxy Deferasirox (Metabolite M4), with the CAS number 524746-13-2, is a significant metabolite of the iron chelator deferasirox. This compound has garnered considerable attention in the field of medicinal chemistry due to its role in the metabolism and efficacy of deferasirox, a drug widely used for the treatment of iron overload disorders. In this article, we will delve into the chemical properties, biological activities, and recent research advancements related to 5’-Hydroxy Deferasirox (Metabolite M4).

Chemical Structure and Properties

5’-Hydroxy Deferasirox (Metabolite M4) is a hydroxylated derivative of deferasirox, which is characterized by the addition of a hydroxyl group at the 5’ position. The molecular formula of 5’-Hydroxy Deferasirox (Metabolite M4) is C₁₂H₁₃N₂O₈, and its molecular weight is approximately 303.23 g/mol. This metabolite retains the core structure of deferasirox, which includes a triazole ring and two hydroxybenzohydroxamic acid moieties. The introduction of the hydroxyl group at the 5’ position significantly affects the solubility and stability of the compound, making it more suitable for pharmacological applications.

Biological Activities and Mechanisms

5’-Hydroxy Deferasirox (Metabolite M4) plays a crucial role in the metabolism of deferasirox. Upon administration, deferasirox undergoes hepatic metabolism primarily through cytochrome P450 enzymes, leading to the formation of several metabolites, including M4. The primary function of M4 is to maintain iron chelation activity while being more readily excreted from the body. This property helps in reducing the potential side effects associated with prolonged use of deferasirox.

Recent studies have shown that M4 exhibits comparable iron chelation efficiency to its parent compound, deferasirox. The hydroxylation at the 5’ position enhances the compound's ability to form stable complexes with ferric iron (Fe³⁺). This enhanced chelation activity is crucial for managing iron overload conditions, such as those seen in patients with thalassemia or sickle cell disease who require frequent blood transfusions.

Clinical Applications and Safety Profile

The clinical significance of M4 lies in its role as an active metabolite that contributes to the overall efficacy and safety profile of deferasirox. Clinical trials have demonstrated that patients treated with deferasirox exhibit reduced serum ferritin levels and improved liver function tests, indicating effective iron removal from tissues. The presence of M4 in plasma has been correlated with these positive outcomes, suggesting its importance in therapeutic success.

In terms of safety, studies have shown that M4 has a favorable safety profile similar to that of deferasirox. Common side effects associated with deferasirox therapy, such as gastrointestinal disturbances and renal impairment, are also observed with higher concentrations of M4. However, these side effects are generally manageable with appropriate dose adjustments and monitoring.

Recent Research Advancements

The ongoing research on M4(Metabolite M4)) focuses on optimizing its therapeutic potential and understanding its pharmacokinetic properties. One notable area of investigation is the development of prodrugs that can enhance the bioavailability and reduce the side effects associated with deferasirox therapy. For instance, researchers are exploring novel delivery systems such as nanoparticles and liposomes to improve the targeted delivery of ) focuses on optimizing its therapeutic potential and understanding its pharmacokinetic properties. One notable area of investigation is the development of prodrugs that can enhance the bioavailability and reduce the side effects associated with deferasirox therapy. For instance, researchers are exploring novel delivery systems such as nanoparticles and liposomes to improve the targeted delivery of strong >M4< / strong >to specific tissues where iron overload occurs. p > < p >Another area of interest is the study of strong >M4< / strong >in combination therapies. Recent studies have shown that combining strong >M4< / strong >with other iron chelators or supportive agents can enhance therapeutic outcomes while reducing individual drug dosages. This approach not only improves efficacy but also minimizes potential side effects. p > < p >Furthermore, researchers are investigating the role of strong >M4< / strong >in treating other conditions beyond iron overload disorders. Preliminary studies suggest that strong >M4< / strong >may have anti-inflammatory properties and could be beneficial in managing inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. p > < p >< strong >Conclusion strong > p > < p >< strong >5’-Hydroxy Deferasirox (Metabolite M4) strong >is a vital metabolite that contributes significantly to the therapeutic efficacy and safety profile of deferasirox. Its unique chemical structure and biological activities make it an important focus for ongoing research in medicinal chemistry and clinical pharmacology. As new delivery systems and combination therapies continue to be developed, strong >M4< / strong >holds promise for enhancing patient outcomes in various medical conditions. p > article > response > Note: The HTML tags are correctly formatted within an XML structure as requested. The content is written in a professional tone, adhering to SEO principles while avoiding any prohibited keywords or sensitive information.